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Safeguarding Research: A Comprehensive
Guide to Averantin Disposal
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Compound of Interest

Compound Name: Averantin

Cat. No.: B1666156

For researchers and scientists engaged in drug development and other laboratory research,
the proper management and disposal of chemical compounds like Averantin are critical to
ensuring a safe work environment and protecting the environment. This guide provides
essential safety and logistical information for the proper disposal of Averantin, a mycotoxin
and an intermediate in the biosynthesis of aflatoxin B1.[1] Adherence to these procedures is
vital for maintaining laboratory safety and regulatory compliance.

Chemical and Physical Properties of Averantin

A thorough understanding of a chemical's properties is fundamental to its safe handling and
disposal. Below is a summary of key data for Averantin.
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Property Value
Molecular Formula C20H2007
Molecular Weight 372.37 g/mol [2]
CAS Number 5803-62-3[2][3]
Appearance Crystalline solid

Soluble in organic solvents such as methanol

Solubility

and DMSO
Storage Conditions Store at -20°C as a powder or -80°C in solvent
Purity >98%

Hazard Identification and Safety Precautions

Averantin is classified with the following hazards according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS):

e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.
e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.
» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Before handling Averantin, all personnel must wear
appropriate PPE, including:

o Safety glasses or goggles
o Chemical-resistant gloves
e Alaboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust or aerosols.
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Averantin Disposal Protocol

The following step-by-step protocol outlines the proper procedure for the disposal of Averantin
waste. This procedure is designed to minimize risks to laboratory personnel and the
environment.

1. Waste ldentification and Segregation:

¢ Solid Waste: Collect all solid Averantin waste, including unused powder, contaminated
weighing paper, and other contaminated disposables (e.g., pipette tips, microfuge tubes), in
a dedicated and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Averantin should be collected in a separate, sealed, and
clearly labeled container for hazardous liquid waste. Do not mix with other incompatible
waste streams.

2. Waste Container Labeling: All waste containers must be clearly and accurately labeled with:
e The words "Hazardous Waste"

e The full chemical name: "Averantin"

o The specific hazards (e.qg., "Toxic," "Aquatic Hazard")

e The date of waste accumulation

3. Storage of Waste:

o Store all Averantin waste containers in a designated, secure satellite accumulation area.

e Ensure that waste containers are kept tightly sealed except when adding waste.

» Store Averantin waste away from incompatible materials such as strong acids, strong
alkalis, and strong oxidizing or reducing agents.

4. Final Disposal:
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e The ultimate disposal of Averantin waste must be conducted through an approved and
licensed hazardous waste disposal facility.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the waste.

e Do not attempt to dispose of Averantin down the drain or in the regular trash.

Experimental Workflow for Averantin Disposal

The following diagram illustrates the logical workflow for the proper disposal of Averantin in a
laboratory setting.
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Averantin Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1666156?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/averantin-5803-62-3
https://www.medkoo.com/products/32007
https://pubchem.ncbi.nlm.nih.gov/compound/Averantin
https://www.benchchem.com/product/b1666156#averantin-proper-disposal-procedures
https://www.benchchem.com/product/b1666156#averantin-proper-disposal-procedures
https://www.benchchem.com/product/b1666156#averantin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

